Cas no 1805422-17-6 (3-(Difluoromethyl)-5-iodo-2-methylpyridine-6-sulfonyl chloride)

• Product Name: 3-(Difluoromethyl)-5-iodo-2-methylpyridine-6-sulfonyl chloride
• CAS No: 1805422-17-6
• MF: C₇H₅ClF₂INO₂S
• MW: 367.539378881454
• CID: 4892259
• Update Time: 2025-06-08

3-(Difluoromethyl)-5-iodo-2-methylpyridine-6-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-5-iodo-2-methylpyridine-6-sulfonyl chloride

• Inchi： 1S/C7H5ClF2INO2S/c1-3-4(6(9)10)2-5(11)7(12-3)15(8,13)14/h2,6H,1H3
• InChI Key： OZHVYZLLFLTLPY-UHFFFAOYSA-N
• SMILES： IC1C=C(C(F)F)C(C)=NC=1S(=O)(=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 321
• XLogP3: 2.9
• Topological Polar Surface Area: 55.4

Additional information on 3-(Difluoromethyl)-5-iodo-2-methylpyridine-6-sulfonyl chloride

Professional Introduction to 3-(Difluoromethyl)-5-iodo-2-methylpyridine-6-sulfonyl Chloride (CAS No. 1805422-17-6)

3-(Difluoromethyl)-5-iodo-2-methylpyridine-6-sulfonyl chloride is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, with the CAS number 1805422-17-6, is a key intermediate in the synthesis of various biologically active molecules. Its unique structural features, including the presence of a difluoromethyl group, an iodo substituent, and a methylpyridine backbone, make it a versatile building block for the development of novel therapeutic agents.

The sulfonyl chloride functional group attached to the pyridine ring enhances its reactivity, making it particularly useful in nucleophilic substitution reactions. This property is exploited in the synthesis of sulfonamides, which are known for their broad spectrum of biological activities. Sulfonamides have been widely used in the treatment of bacterial infections, diabetes, and even certain types of cancer. The incorporation of a difluoromethyl group into these molecules often enhances their metabolic stability and bioavailability, which are critical factors in drug design.

In recent years, there has been a surge in research focused on developing new sulfonamide derivatives with improved pharmacological properties. The compound 3-(Difluoromethyl)-5-iodo-2-methylpyridine-6-sulfonyl chloride has emerged as a valuable precursor in this endeavor. Its structural motif allows for easy modification at multiple sites, enabling chemists to fine-tune the biological activity of the resulting compounds. For instance, the iodo substituent can be readily replaced via cross-coupling reactions, such as Suzuki or Stille couplings, to introduce aryl or alkyl groups, respectively.

The pharmaceutical industry has shown particular interest in this compound due to its potential applications in oncology research. Several studies have demonstrated that sulfonamide derivatives can exhibit inhibitory effects on various enzymes and receptors involved in cancer cell proliferation and survival. The presence of a difluoromethyl group is particularly noteworthy, as it has been shown to enhance the binding affinity and selectivity of drug candidates towards their target proteins. This feature is crucial for developing drugs that are both effective and minimally toxic to healthy cells.

Moreover, the compound's utility extends beyond pharmaceutical applications. It has been explored as a key intermediate in agrochemical research, where sulfonamide-based compounds are used as herbicides and fungicides. The structural versatility of 3-(Difluoromethyl)-5-iodo-2-methylpyridine-6-sulfonyl chloride allows researchers to design molecules with specific biological activities tailored to agricultural needs. This underscores its importance not only in medicinal chemistry but also in broader chemical research.

The synthesis of this compound involves multi-step organic transformations that highlight its complexity and synthetic challenge. The process typically begins with the preparation of a pyridine derivative followed by functionalization at the 3-position with a difluoromethyl group. Subsequent introduction of an iodo substituent at the 5-position and finally conversion to the corresponding sulfonyl chloride at the 6-position complete the synthesis. Each step requires careful optimization to ensure high yield and purity, which are essential for subsequent applications.

In conclusion, 3-(Difluoromethyl)-5-iodo-2-methylpyridine-6-sulfonyl chloride (CAS No. 1805422-17-6) is a multifaceted compound with significant potential in pharmaceutical and agrochemical research. Its unique structural features make it an invaluable intermediate for synthesizing biologically active molecules with enhanced pharmacological properties. As research continues to uncover new applications for sulfonamide derivatives, this compound will undoubtedly play a crucial role in the development of next-generation therapeutic agents.